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Compound of Interest

Compound Name: 5-Ethynyl-2-hydroxybenzaldehyde

Cat. No.: B3119677

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a replacement for a formal risk assessment or Safety Data Sheet (SDS). Always consult the
specific SDS for 5-Ethynyl-2-hydroxybenzaldehyde provided by the manufacturer and
adhere to all institutional and regulatory safety protocols.

Introduction: Understanding the Molecule and Its
Associated Risks

5-Ethynyl-2-hydroxybenzaldehyde, a bifunctional aromatic compound, is a valuable building
block in medicinal chemistry and materials science. Its structure, incorporating a reactive
aldehyde, a phenolic hydroxyl group, and a terminal alkyne, allows for a diverse range of
chemical transformations. This versatility, however, necessitates a thorough understanding of
its potential hazards to ensure safe handling in a laboratory setting. This guide provides an in-
depth analysis of the hazards associated with 5-Ethynyl-2-hydroxybenzaldehyde and
outlines detailed safety precautions, handling protocols, and emergency procedures. The
causality behind each recommendation is explained to foster a culture of safety and scientific
integrity.

Part 1: Hazard Identification and Classification
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Based on available data, 5-Ethynyl-2-hydroxybenzaldehyde is classified as an irritant
affecting the skin, eyes, and respiratory system.[1] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a clear framework for understanding these

hazards.
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: PubChem CID 45083574[1]

The following diagram illustrates the GHS pictograms and corresponding hazard statements for
5-Ethynyl-2-hydroxybenzaldehyde.

Caption: GHS Pictogram and Hazard Statements.

Toxicological Profile and Reactivity Insights

While specific toxicological data such as LD50 (Lethal Dose, 50%) for 5-Ethynyl-2-
hydroxybenzaldehyde is not readily available in the compiled search results, the hazards of
its constituent functional groups provide a basis for prudent handling. Salicylaldehyde, a closely
related compound, is a known skin and eye irritant.[2][3] The aldehyde functional group can be
a sensitizer and irritant, while phenolic compounds can be corrosive to tissues.

The ethynyl group, while a versatile handle for chemical synthesis, also warrants consideration.
Although it deactivates the aromatic ring towards electrophilic substitution, terminal alkynes can
sometimes form explosive metal acetylides with certain metals (e.g., copper, silver, mercury).
Therefore, contact with these metals and their salts should be avoided, especially under basic
conditions.
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Thermal decomposition of aromatic aldehydes generally requires high temperatures.[4][5]
However, in the event of a fire, hazardous decomposition products such as carbon monoxide
and carbon dioxide will be released.[6]

Part 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is crucial for minimizing exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 5-Ethynyl-2-hydroxybenzaldehyde, a solid that

can form dust, is a certified chemical fume hood.[7] This will ensure that any dust or vapors are
effectively contained and exhausted, preventing respiratory exposure. All weighing and transfer
operations should be conducted within the fume hood.

Personal Protective Equipment: A Necessary Barrier

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed. The following table outlines the recommended PPE for handling
5-Ethynyl-2-hydroxybenzaldehyde.
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Body Part

Protection

Rationale and
Specifications

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to ANSI Z287.1 or
EN 166 standards are
mandatory to protect against
dust particles and splashes.[8]
A face shield should be worn
over goggles when there is a

significant risk of splashing.

Skin

Chemical-Resistant Gloves
and Lab Coat

Nitrile gloves are a suitable
choice for incidental contact.
For prolonged handling or in
the event of a spill, heavier-
duty gloves should be
considered. Always inspect
gloves for tears or punctures
before use. A flame-retardant
lab coat should be worn and
fully buttoned.[8]

Respiratory

NIOSH-approved Respirator (if

necessary)

A respirator is typically not
required if work is conducted in
a properly functioning chemical
fume hood. If a fume hood is
not available or if there is a
potential for significant
aerosolization, a NIOSH-
approved particulate respirator
should be used after a formal
respiratory protection program

has been implemented.

The following workflow diagram illustrates the decision-making process for selecting

appropriate engineering controls and PPE.
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@1 5-Ethynyl-2-hydroxybenzaldehyde

Is a certified chemical
fume hood available?

Consult EHS.
Consider alternative procedures
or use a respirator.

Conduct all operations
in the fume hood.

Standard PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Is there a significant
splash risk?

Add a face shield.

Proceed with experiment

Click to download full resolution via product page

Caption: PPE and Engineering Control Workflow.
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Part 3: Safe Handling, Storage, and Disposal

Adherence to best practices for handling, storage, and disposal is fundamental to a safe
laboratory environment.

Handling Procedures

e Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

[7]
e Ventilation: Always handle in a well-ventilated area, preferably a chemical fume hood.[7]

« Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. While
not highly flammable, it is a combustible solid.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and certain
metals like copper and silver that can form explosive acetylides.[3]

Storage

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

e Segregation: Store away from incompatible materials.

Disposal
o Waste Characterization: All waste containing 5-Ethynyl-2-hydroxybenzaldehyde must be

treated as hazardous chemical waste.

» Disposal Route: The material should be disposed of by a licensed chemical destruction
facility, potentially through controlled incineration with flue gas scrubbing.[7] Do not dispose
of it down the drain or in general waste.[7]

o Contaminated Materials: Any PPE, containers, or other materials that have come into contact
with the compound should be disposed of as hazardous waste.

Part 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.
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First-Aid Measures

The following table details the appropriate first-aid measures in case of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes.[8] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[8]

Spill and Leak Procedures
o Small Spills:

[¢]

o

Ensure adequate ventilation.

o

[¢]

[¢]

the hazardous waste container.

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in
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e Large Spills:
o Evacuate the laboratory immediately and alert others in the vicinity.
o Contact your institution's Environmental Health and Safety (EHS) department.

o Prevent entry into the affected area.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

» Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may scatter the
dust and create a larger fire hazard.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Conclusion

5-Ethynyl-2-hydroxybenzaldehyde is a compound with significant utility in scientific research.
By understanding its irritant nature and potential reactivity, and by rigorously applying the
engineering controls, personal protective equipment, and safe handling procedures outlined in
this guide, researchers can work with this valuable molecule safely and effectively. A proactive
approach to safety, grounded in scientific understanding, is paramount in the modern research
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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